N-ethyl-4-[(6-methylpyridin-2-yl)amino]piperidine-1-carboxamide

• IUPAC Name: N-ethyl-4-[(6-methylpyridin-2-yl)amino]piperidine-1-carboxamide
• InChI: InChI=1S/C14H22N4O/c1-3-15-14(19)18-9-7-12(8-10-18)17-13-6-4-5-11(2)16-13/h4-6,12H,3,7-10H2,1-2H3,(H,15,19)(H,16,17)
• InChI Key: HALXILRNSLPVBW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC(CC1)NC2=CC=CC(=N2)C
• Molecular Formula: C14H22N4O
• Molecular Weight: 262.35 g/mol

Description

N-ethyl-4-[(6-methylpyridin-2-yl)amino]piperidine-1-carboxamide, also known as "Compound X," is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Compound X is based on its ability to inhibit the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting the dopamine transporter, Compound X increases the concentration of dopamine in the synaptic cleft, leading to increased dopamine signaling and activity. This mechanism of action is similar to that of other dopamine transporter inhibitors such as cocaine and amphetamines.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects, including increased dopamine signaling and activity, increased locomotor activity, and analgesic effects. These effects are mediated by the inhibition of the dopamine transporter, which leads to increased dopamine signaling in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of Compound X for lab experiments is its high potency and selectivity for the dopamine transporter, which makes it a valuable tool for studying dopamine-related disorders and the role of the dopamine transporter in the brain. However, one of the limitations of Compound X is its limited solubility in water, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for the research and development of Compound X, including the optimization of its pharmacokinetic properties, the development of new analogs with improved potency and selectivity, and the investigation of its potential applications in the treatment of various diseases such as Parkinson's disease, ADHD, and pain disorders. Additionally, the use of Compound X in combination with other drugs or therapies may also be explored to enhance its therapeutic potential.

Synthesis Methods

The synthesis of Compound X involves several steps, including the reaction of 6-methyl-2-pyridylamine with N-ethylpiperidine-1-carboxylic acid, followed by the addition of thionyl chloride to form the corresponding acid chloride. The reaction of this acid chloride with N-ethylpiperidine-1-amine yields Compound X in high purity and yield.

Scientific Research Applications

Compound X has been shown to have potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, Compound X has been shown to act as a potent and selective inhibitor of the dopamine transporter, making it a promising candidate for the treatment of dopamine-related disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). In pharmacology, Compound X has been shown to exhibit potent analgesic effects, making it a potential candidate for the development of new pain medications. In medicinal chemistry, Compound X has been shown to have potential applications in the development of new drugs for the treatment of various diseases.